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Compound of Interest

Compound Name: Chromium(2+);chloride

Cat. No.: B13735062 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Anhydrous chromium(II) chloride (CrCl2) is a powerful reducing agent utilized in various

chemical syntheses.[1] Its utility is underscored by its high reactivity, which also necessitates

stringent handling and storage procedures to ensure personnel safety and maintain the

compound's integrity. Anhydrous CrCl2 is highly sensitive to air and moisture, readily oxidizing

to chromium(III) compounds.[2] It is also hygroscopic, meaning it readily absorbs moisture from

the atmosphere.[3][4] This document provides detailed application notes and protocols for the

safe and effective handling and storage of anhydrous CrCl2 in a laboratory setting.

Properties and Hazards
Anhydrous CrCl2 is a white to grey or green crystalline solid.[4] It is a strong reducing agent

and can react violently with oxidizing agents.[2] Contact with moisture can lead to the liberation

of explosive hydrogen gas, which can cause a pressure buildup in sealed containers.[5]

Key Hazards:

Air and Moisture Sensitivity: Rapidly oxidizes in the presence of moist air.[2][3]

Hygroscopic: Readily absorbs moisture.[3][4][5]

Reactivity: Strong reducing agent that can react vigorously with oxidizing agents.[2]
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Health Hazards: Harmful if swallowed and causes skin and serious eye irritation.[2] May

cause respiratory irritation.[2]

Personal Protective Equipment (PPE)
When handling anhydrous CrCl2, appropriate personal protective equipment is mandatory to

prevent skin and eye contact, and inhalation.

Required PPE:

Eye Protection: Chemical safety goggles and a full-face shield are recommended.[5][6]

Skin Protection: A laboratory coat and nitrile gloves are required.[6] Always use proper glove

removal technique to avoid skin contact.[3]

Respiratory Protection: All handling of powdered CrCl2 should be performed in a certified

chemical fume hood or an inert atmosphere glove box.[6] If these are not available, a

NIOSH/MSHA approved respirator with an appropriate cartridge for inorganic dusts should

be used.[6][7]

Storage Procedures
Proper storage of anhydrous CrCl2 is critical to maintain its chemical integrity and prevent

hazardous reactions.

Storage Recommendations:

Atmosphere: Store under an inert atmosphere, such as nitrogen or argon.[2][7]

Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[2][3][6]

Suitable containers include glass or lined metal cans.[5] Avoid using aluminum or galvanized

containers.[5]

Incompatibilities: Store away from incompatible materials, especially strong oxidizing agents

and water.[2][3][6]
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Parameter Recommendation

Storage Atmosphere Inert gas (Nitrogen or Argon)

Temperature Cool and dry location

Container Tightly sealed glass or lined metal container

Incompatible Materials Strong oxidizing agents, water, moist air

Handling Procedures
All manipulations of anhydrous CrCl2 must be carried out under an inert atmosphere to prevent

its rapid degradation. A glove box or Schlenk line are the preferred environments for handling

this compound.

General Handling Precautions:

Avoid all personal contact, including inhalation.[5]

Wash hands thoroughly after handling.[2]

Avoid creating dust.[2][6]

Experimental Protocol: Weighing and Transferring
Anhydrous CrCl2 in a Glove Box
This protocol outlines the steps for safely weighing and transferring anhydrous CrCl2 for use in

a chemical reaction within an inert atmosphere glove box.

Materials:

Anhydrous CrCl2 in its original storage container

Spatula

Weighing paper or a tared vial

Analytical balance (located inside the glove box)
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Reaction flask

Appropriate PPE (as listed above)

Procedure:

Glove Box Preparation: Ensure the glove box has been properly purged with an inert gas

(e.g., nitrogen or argon) and that the oxygen and moisture levels are below the acceptable

limits for working with air-sensitive materials.

Material Transfer: Introduce the sealed container of anhydrous CrCl2, a clean spatula,

weighing paper or a tared vial, and the reaction flask into the glove box antechamber.

Antechamber Purge: Evacuate and refill the antechamber with the inert glove box

atmosphere for at least three cycles to remove any atmospheric contaminants.

Transfer to Glove Box: Once the purge cycles are complete, transfer the items from the

antechamber into the main glove box chamber.

Equilibration: Allow the container of CrCl2 to thermally equilibrate to the glove box

temperature before opening to prevent pressure differences.

Weighing:

Place the weighing paper or tared vial on the analytical balance inside the glove box and

tare the balance.

Carefully open the anhydrous CrCl2 container.

Using a clean spatula, transfer the desired amount of the powder onto the weighing paper

or into the tared vial.

Record the mass.

Container Sealing: Immediately and securely reseal the main container of anhydrous CrCl2.

Transfer to Reaction Flask: Carefully transfer the weighed CrCl2 from the weighing paper or

vial into the reaction flask.
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Cleanup: Clean the spatula and the weighing area within the glove box to prevent cross-

contamination.

Waste Disposal: Dispose of any contaminated weighing paper and gloves in a designated,

sealed hazardous waste container within the glove box.[6]

Logical Workflow for Safe Handling and Storage
The following diagram illustrates the decision-making process and necessary precautions for

the safe handling and storage of anhydrous CrCl2.
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Caption: Workflow for the safe handling and storage of anhydrous CrCl2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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